Cas no 827331-45-3 (4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl-)

4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl- structure
827331-45-3 structure
Product Name:4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl-
CAS No:827331-45-3
MF:C8H12N2O2
MW:168.193081855774
CID:684595
PubChem ID:71417499
Update Time:2025-04-19

4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl-
    • 2-(aminomethyl)-3-hydroxy-1,6-dimethylpyridin-4-one
    • 2-(Aminomethyl)-3-hydroxy-1,6-dimethylpyridin-4(1H)-one
    • DTXSID90836835
    • 827331-45-3
    • Inchi: 1S/C8H12N2O2/c1-5-3-7(11)8(12)6(4-9)10(5)2/h3,12H,4,9H2,1-2H3
    • InChI Key: PWMMQRRQDYIUGX-UHFFFAOYSA-N
    • SMILES: OC1C(C=C(C)N(C)C=1CN)=O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 66.6Ų
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